2-[3-(1,3-Benzodioxol-5-yl)-6-(4-bromophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]acetic acid
2-[3-(1,3-Benzodioxol-5-yl)-6-(4-bromophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
126598-26-3
VCID:
VC0137184
InChI:
InChI=1S/C19H13BrN4O4S/c20-12-4-1-10(2-5-12)17-15(8-16(25)26)29-19-22-21-18(24(19)23-17)11-3-6-13-14(7-11)28-9-27-13/h1-7,15H,8-9H2,(H,25,26)
SMILES:
C1OC2=C(O1)C=C(C=C2)C3=NN=C4N3N=C(C(S4)CC(=O)O)C5=CC=C(C=C5)Br
Molecular Formula:
C19H13BrN4O4S
Molecular Weight:
473.3 g/mol
2-[3-(1,3-Benzodioxol-5-yl)-6-(4-bromophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]acetic acid
CAS No.: 126598-26-3
Main Products
VCID: VC0137184
Molecular Formula: C19H13BrN4O4S
Molecular Weight: 473.3 g/mol
![2-[3-(1,3-Benzodioxol-5-yl)-6-(4-bromophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]acetic acid - 126598-26-3](/images/no_structure.jpg)
| CAS No. | 126598-26-3 |
|---|---|
| Product Name | 2-[3-(1,3-Benzodioxol-5-yl)-6-(4-bromophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]acetic acid |
| Molecular Formula | C19H13BrN4O4S |
| Molecular Weight | 473.3 g/mol |
| IUPAC Name | 2-[3-(1,3-benzodioxol-5-yl)-6-(4-bromophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]acetic acid |
| Standard InChI | InChI=1S/C19H13BrN4O4S/c20-12-4-1-10(2-5-12)17-15(8-16(25)26)29-19-22-21-18(24(19)23-17)11-3-6-13-14(7-11)28-9-27-13/h1-7,15H,8-9H2,(H,25,26) |
| Standard InChIKey | RAXSOHJZTFDYRV-UHFFFAOYSA-N |
| SMILES | C1OC2=C(O1)C=C(C=C2)C3=NN=C4N3N=C(C(S4)CC(=O)O)C5=CC=C(C=C5)Br |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)C3=NN=C4N3N=C(C(S4)CC(=O)O)C5=CC=C(C=C5)Br |
| Synonyms | 2-[9-benzo[1,3]dioxol-5-yl-3-(4-bromophenyl)-5-thia-1,2,7,8-tetrazabic yclo[4.3.0]nona-2,6,8-trien-4-yl]acetic acid |
| PubChem Compound | 3079870 |
| Last Modified | Nov 11 2021 |
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